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Compound of Interest

Compound Name: Leritrelvir

Cat. No.: B12401723

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the dosing, administration, and
experimental protocols for Leritrelvir (also known as RAY1216) in in vivo mouse model
studies, based on available preclinical data. Leritrelvir is a potent, orally active inhibitor of the
SARS-CoV-2 main protease (Mpro), a critical enzyme in the viral replication cycle.[1][2]

Mechanism of Action

Leritrelvir functions as a covalent inhibitor of the SARS-CoV-2 main protease (Mpro, also
known as 3CLpro).[1][2] By binding to the catalytic cysteine residue (Cys145) in the active site
of the enzyme, it blocks the cleavage of viral polyproteins, which is an essential step for viral
replication and assembly.[1][2] This targeted inhibition ultimately suppresses viral propagation.
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Acclimatization of hACE2 Transgenic Mice
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Randomization into Treatment and Control Groups

Infection and Treatment

Intranasal Inoculation with SARS-CoV-2

Post-injfection Post-infection

Initiation of Leritrelvir Treatment (e.g., 150, 300, 600 mg/kg/day, i.g.) Vehicle Control Administration

Daily Dosing for 5 Days |[<————

Monitoring and Endpoint Anavlysis

Daily Monitoring of Body Weight and Clinical Signs
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Euthanasia and Sample Collection (Day 5 post-infection)

Analysis of Lung Viral Titer (e.g., qPCR, TCID50) Histopathological Examination of Lung Tissue Survival Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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